Cas no 2172069-27-9 (ethyl(2-methanesulfonylthiophen-3-yl)methylamine)

• Product Name: ethyl(2-methanesulfonylthiophen-3-yl)methylamine
• CAS No: 2172069-27-9
• MF: C₈H₁₃NO₂S₂
• MW: 219.324319601059
• CID: 6149726
• PubChem ID: 165589810
• Update Time: 2025-05-20

ethyl(2-methanesulfonylthiophen-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• ethyl(2-methanesulfonylthiophen-3-yl)methylamine
• ethyl[(2-methanesulfonylthiophen-3-yl)methyl]amine
• EN300-1609959
• 2172069-27-9

• Inchi： 1S/C8H13NO2S2/c1-3-9-6-7-4-5-12-8(7)13(2,10)11/h4-5,9H,3,6H2,1-2H3
• InChI Key： WJLBCNNJQTZHMG-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=CS1)CNCC)(=O)=O

Computed Properties

• Exact Mass: 219.03877100g/mol
• Monoisotopic Mass: 219.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.8Ų

Additional information on ethyl(2-methanesulfonylthiophen-3-yl)methylamine

Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine: A Comprehensive Overview

Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine, also known by its CAS number 2172069-27-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with a methanesulfonyl group and an ethylamine moiety. The methanesulfonyl group, also known as a sulfonamide group, plays a crucial role in modulating the compound's chemical properties and biological activity.

The thiophene ring in Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine is a five-membered aromatic heterocycle containing two sulfur atoms. This structure contributes to the compound's stability and reactivity. The substitution pattern on the thiophene ring, specifically at the 2-position with the methanesulfonyl group and at the 3-position with the ethylamine group, influences its electronic properties and potential for interaction with biological systems. Recent studies have highlighted the importance of such substitution patterns in determining the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion.

The synthesis of Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine involves a multi-step process that typically begins with the preparation of the thiophene derivative. Key steps include the formation of the thiophene ring through cyclization reactions, followed by functionalization at specific positions. The introduction of the methanesulfonyl group often involves nucleophilic aromatic substitution or other coupling reactions, while the ethylamine moiety can be introduced through alkylation or amidation processes. These steps are carefully optimized to ensure high yields and purity of the final product.

One of the most promising applications of Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine lies in its potential as a drug candidate. Recent research has focused on its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies. Additionally, its ability to cross cellular membranes suggests that it may have applications in treating central nervous system disorders.

The pharmacokinetic profile of Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine has been extensively studied in preclinical models. Research indicates that the compound exhibits moderate bioavailability following oral administration, with systemic exposure levels sufficient for therapeutic effects. Furthermore, its metabolism appears to follow predictable pathways, with primary metabolites identified through mass spectrometry-based techniques. These findings are critical for advancing the compound into clinical trials and optimizing its therapeutic potential.

In terms of toxicity and safety profiles, Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine has shown minimal adverse effects in acute toxicity studies. Chronic toxicity studies are currently underway to assess long-term safety and tolerability. These studies are essential for determining whether the compound can be safely administered over extended periods or at higher doses required for therapeutic efficacy.

Recent advancements in computational chemistry have also provided valuable insights into the structure-function relationship of Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine. Molecular docking studies have revealed key interactions between the compound and its target proteins, shedding light on how modifications to its structure could enhance binding affinity or selectivity. Such insights are invaluable for guiding medicinal chemistry efforts aimed at improving drug candidates derived from this compound.

In conclusion, Ethyl (2-Methanesulfonylthiophen-3-yl)Methylamine represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with favorable pharmacokinetic properties and emerging biological activity data, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in advancing therapeutic interventions across various disease areas.